Cas no 1235074-38-0 (N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1235074-38-0
• MF: C₂₃H₁₆ClFN₄O₃S
• MW: 482.914546012878
• CID: 5445967
• PubChem ID: 49672249
• Update Time: 2025-07-18

N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1235074-38-0
• N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(3-chlorophenyl)-2-[1-(4-fluorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS024477798
• F2964-2943
• N-(3-Chlorophenyl)-2-[[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C23H16ClFN4O3S/c24-16-4-2-5-18(12-16)27-22(30)14-33-23-26-13-21(15-3-1-6-20(11-15)29(31)32)28(23)19-9-7-17(25)8-10-19/h1-13H,14H2,(H,27,30)
• InChI Key： BKGQBAVGBYDVEF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 482.0615674g/mol
• Monoisotopic Mass: 482.0615674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1235074-38-0)

The compound N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1235074-38-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups, including a chlorophenyl, fluorophenyl, and nitrophenyl moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its imidazole core and sulfanylacetamide side chain.

In recent years, the demand for heterocyclic compounds like N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide has surged due to their versatility in drug discovery. The imidazole ring, a key feature of this compound, is known for its role in modulating biological activity, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, the presence of electron-withdrawing groups such as nitro and fluoro substituents enhances its reactivity, opening doors for further chemical modifications.

The synthesis of CAS 1235074-38-0 involves multi-step organic reactions, often starting with the construction of the imidazole ring followed by functionalization with the sulfanylacetamide group. This process requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its suitability for further research. The growing interest in high-throughput screening has also highlighted the importance of such well-defined molecules in accelerating drug development pipelines.

One of the most frequently searched questions related to this compound is its potential therapeutic applications. While N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is still under investigation, preliminary studies suggest its relevance in targeting enzyme inhibition and receptor modulation. The nitrophenyl group, in particular, is often associated with antimicrobial and anti-inflammatory properties, sparking curiosity among researchers exploring new treatments for infectious diseases and chronic conditions.

From an industrial perspective, the scalability of producing CAS 1235074-38-0 is a critical consideration. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact while maintaining cost efficiency. The compound's stability under various storage conditions is another area of focus, as it ensures consistent performance in downstream applications. As the pharmaceutical industry leans toward personalized medicine, molecules like this are expected to play a pivotal role in developing tailored therapies.

In conclusion, N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1235074-38-0) represents a fascinating subject of study with broad implications for drug discovery and material science. Its intricate structure and functional diversity make it a valuable tool for researchers aiming to unlock new therapeutic avenues. As scientific advancements continue, this compound is likely to remain at the forefront of innovative chemical research.